Cas no 113858-45-0 (Propanoic acid, 3-(methylthio)-3-oxo-)

• Product Name: Propanoic acid, 3-(methylthio)-3-oxo-
• CAS No: 113858-45-0
• MF: C₄H₆O₃S
• MW: 134.153640270233
• CID: 1201990
• Update Time: 2024-08-02

Propanoic acid, 3-(methylthio)-3-oxo- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-(methylthio)-3-oxo-

• Inchi： 1S/C4H6O3S/c1-8-4(7)2-3(5)6/h2H2,1H3,(H,5,6)
• InChI Key： XZKDQIBSCXGZDP-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(SC)=O

Computed Properties

• Exact Mass: 134.00378

Experimental Properties

• Density: 1.337±0.06 g/cm3(Predicted)
• Boiling Point: 268.7±23.0 °C(Predicted)
• PSA: 54.37
• pka: 2.40±0.32(Predicted)